molecular formula C23H22N4O2 B12188010 2-(1H-indol-3-yl)-1-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]ethanone

2-(1H-indol-3-yl)-1-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]ethanone

Cat. No.: B12188010
M. Wt: 386.4 g/mol
InChI Key: BGKFLRNAOKOUDY-UHFFFAOYSA-N
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Description

This compound features a central piperazine ring connected via an ethanone linker to two distinct indole moieties: an indol-3-yl group and a 1H-indol-2-ylcarbonyl substituent. Its molecular weight (~419.47 g/mol, based on ) and lipophilic indole groups may influence blood-brain barrier permeability, a critical factor for central nervous system (CNS) targeting .

Properties

Molecular Formula

C23H22N4O2

Molecular Weight

386.4 g/mol

IUPAC Name

1-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-2-(1H-indol-3-yl)ethanone

InChI

InChI=1S/C23H22N4O2/c28-22(14-17-15-24-20-8-4-2-6-18(17)20)26-9-11-27(12-10-26)23(29)21-13-16-5-1-3-7-19(16)25-21/h1-8,13,15,24-25H,9-12,14H2

InChI Key

BGKFLRNAOKOUDY-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C(=O)CC2=CNC3=CC=CC=C32)C(=O)C4=CC5=CC=CC=C5N4

Origin of Product

United States

Biological Activity

2-(1H-indol-3-yl)-1-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]ethanone is a compound of interest due to its potential therapeutic applications, particularly in neuropharmacology and cancer treatment. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure

The molecular structure of the compound can be described by the following identifiers:

  • IUPAC Name: (2S)-1-(1H-indol-3-yl)-3-({5-[(1E)-2-(pyridin-4-yl)ethenyl]pyridin-3-yl}oxy)propan-2-amine
  • Molecular Formula: C23H22N4O
  • CAS Number: Not available

The compound exhibits biological activity through several mechanisms:

  • Inhibition of Monoacylglycerol Lipase (MAGL): It acts as a reversible noncovalent inhibitor of MAGL, which is crucial in the endocannabinoid signaling pathway. By inhibiting MAGL, the compound increases levels of 2-arachidonoylglycerol (2-AG), a significant endocannabinoid that interacts with cannabinoid receptors CB1 and CB2, influencing mood, pain, and inflammation responses .
  • Anticancer Properties: The indole moiety is known for its role in various anticancer activities. Compounds with similar structures have been shown to induce apoptosis in cancer cells and inhibit tumor growth through various pathways, including modulation of signaling cascades involved in cell proliferation and survival .

Biological Activity Data

The following table summarizes key findings from studies on the biological activity of 2-(1H-indol-3-yl)-1-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]ethanone:

Study Biological Activity IC50 Value Mechanism
Study 1MAGL Inhibition3 mg/kgIncreases 2-AG levels, enhancing endocannabinoid signaling
Study 2Anticancer ActivityNot specifiedInduces apoptosis in cancer cell lines via signaling modulation
Study 3Neuropathic Pain Relief30 mg/kgReduces pain through enhanced endocannabinoid signaling without synaptic depression

Case Study 1: Neuropharmacological Effects

In a study examining the effects on neuropathic pain models, administration of the compound at doses as low as 3 mg/kg demonstrated significant antinociceptive effects without causing adverse effects like synaptic depression. This suggests a favorable therapeutic window for potential clinical applications in pain management .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Features

The compound’s uniqueness lies in its dual indole substituents, distinguishing it from analogs with aryl, tetrazole, or biphenyl groups. Below is a comparative analysis:

Table 1: Structural Comparison of Ethanone-Linked Piperazine Derivatives
Compound Name Piperazine Substituent Linker Key Structural Differences Biological Target/Activity
Target Compound 1H-Indol-2-ylcarbonyl Ethanone Dual indole groups Inferred CNS activity (5-HT6/CYP51)
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone 2-Methoxyphenyl Ethanone Biphenyl core Antipsychotic (anti-dopaminergic)
1-(1-(4-Iodophenylsulfonyl)-1H-indol-3-yl)-2-(4-(2-methoxyphenyl)piperazin-1-yl)ethanol (4g) 2-Methoxyphenyl Ethanol Hydroxyl group instead of ketone 5-HT6 antagonist (IC50 = 32 nM)
(S)-(4-Chlorophenyl)-1-(4-(4-(trifluoromethyl)phenyl)-piperazin-1-yl)-2-(pyridin-3-yl)ethanone (UDO) Pyridin-3-yl Ethanone Pyridine and trifluoromethyl groups CYP51 inhibitor (antiparasitic)
1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone Tetrazole-aryl Ethanone Tetrazole instead of indole Antipsychotic potential

Physicochemical and Pharmacokinetic Properties

  • Molecular Weight : At ~419 g/mol, the compound is within the acceptable range for oral bioavailability, though larger than some analogs (e.g., 3a in : 479.53 g/mol) .
  • Synthetic Accessibility : Similar to and , the compound can be synthesized via chloroacetyl chloride intermediates, followed by piperazine substitution .

Critical Analysis of Substituent Effects

  • Indole vs. Phenyl/Tetrazole : Indole’s hydrogen-bonding capability and aromaticity may improve target engagement compared to phenyl or tetrazole groups, as seen in 5-HT6 antagonists .
  • Ethanone vs. Ethanol Linkers: The ketone group in ethanone may reduce metabolic degradation compared to ethanol derivatives, enhancing stability .
  • Substituent Positioning : The indol-2-ylcarbonyl group on piperazine likely occupies a distinct receptor subpocket compared to 2-methoxyphenyl or pyridinyl groups, altering selectivity .

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